3-Benzylmercapto-4-chlorocarbonyl benzaldehyde
Description
3-Benzylmercapto-4-chlorocarbonyl benzaldehyde is a useful research compound. Its molecular formula is C15H11ClO2S and its molecular weight is 290.8 g/mol. The purity is usually 95%.
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properties
CAS RN |
64976-84-7 |
|---|---|
Molecular Formula |
C15H11ClO2S |
Molecular Weight |
290.8 g/mol |
IUPAC Name |
2-benzylsulfanyl-4-formylbenzoyl chloride |
InChI |
InChI=1S/C15H11ClO2S/c16-15(18)13-7-6-12(9-17)8-14(13)19-10-11-4-2-1-3-5-11/h1-9H,10H2 |
InChI Key |
BHLVGRTVYWBSFB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CSC2=C(C=CC(=C2)C=O)C(=O)Cl |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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